Cas no 2757912-85-7 ([(5-Acetamidopentyl)carbamoyl]formic acid)

• Product Name: [(5-Acetamidopentyl)carbamoyl]formic acid
• CAS No: 2757912-85-7
• MF: C₉H₁₆N₂O₄
• MW: 216.234342575073
• CID: 6390405
• PubChem ID: 165757537
• Update Time: 2025-05-19

[(5-Acetamidopentyl)carbamoyl]formic acid Chemical and Physical Properties

Names and Identifiers

• 2757912-85-7
• [(5-acetamidopentyl)carbamoyl]formic acid
• EN300-37101593
• [(5-Acetamidopentyl)carbamoyl]formic acid

• Inchi： 1S/C9H16N2O4/c1-7(12)10-5-3-2-4-6-11-8(13)9(14)15/h2-6H2,1H3,(H,10,12)(H,11,13)(H,14,15)
• InChI Key： AFMQLLPIXRCSKI-UHFFFAOYSA-N
• SMILES： O=C(C)NCCCCCNC(C(=O)O)=O

Computed Properties

• Exact Mass: 216.11100700g/mol
• Monoisotopic Mass: 216.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 95.5Ų

Additional information on [(5-Acetamidopentyl)carbamoyl]formic acid

Professional Introduction to [(5-Acetamidopentyl)carbamoyl]formic Acid (CAS No. 2757912-85-7)

[(5-Acetamidopentyl)carbamoyl]formic acid, identified by its Chemical Abstracts Service number 2757912-85-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a (5-acetamidopentyl)carbamoyl moiety, represents a unique structural framework that has been explored for its potential applications in drug development and molecular recognition. The presence of both an amide group and a formate moiety makes it a versatile intermediate, offering opportunities for further functionalization and derivatization to create novel bioactive molecules.

The (5-acetamidopentyl)carbamoyl substituent is particularly noteworthy due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. This feature has been leveraged in the design of peptidomimetics and protease inhibitors, where precise control over molecular interactions is crucial. Recent studies have highlighted the utility of this scaffold in modulating enzyme activity, particularly in the context of proteases involved in inflammatory pathways. For instance, derivatives of (5-acetamidopentyl)carbamoyl]formic acid have been investigated for their potential to inhibit matrix metalloproteinases (MMPs), which are enzymes implicated in various pathological processes, including cancer metastasis and tissue degradation.

In the realm of drug discovery, the synthesis of analogs based on (5-acetamidopentyl)carbamoyl]formic acid has been a focal point for medicinal chemists seeking to optimize pharmacokinetic properties while maintaining high binding affinity to target proteins. The formate group at one end of the molecule provides a site for further chemical modification, allowing for the introduction of additional functional groups such as carboxylic acids or esters. These modifications can enhance solubility, improve metabolic stability, or introduce specific binding motifs that enhance receptor selectivity.

Recent advances in computational chemistry have enabled the rapid screening of virtual libraries containing derivatives of (5-acetamidopentyl)carbamoyl]formic acid, facilitating the identification of lead compounds with promising biological activity. Machine learning models trained on experimental data have been particularly effective in predicting binding affinities and identifying structural features that contribute to potency. This interdisciplinary approach has accelerated the discovery process, allowing researchers to focus on the most promising candidates for further optimization.

The role of (5-acetamidopentyl)carbamoyl]formic acid as a building block in synthetic organic chemistry cannot be overstated. Its modular structure allows for the construction of complex molecules through iterative reactions such as condensation, coupling, and hydrolysis. These reactions can be tailored to introduce diverse functional groups, enabling the creation of libraries of compounds with tailored properties. The ability to precisely control these transformations has made this compound an invaluable tool in both academic research and industrial drug development pipelines.

One particularly intriguing application of derivatives derived from (5-acetamidopentyl)carbamoyl]formic acid is in the field of molecular probes for imaging and diagnostics. By incorporating fluorophores or other reporter groups into the molecular framework, researchers have developed probes that can selectively label specific biological targets with high sensitivity. These probes have found utility in both preclinical studies and clinical diagnostics, providing non-invasive methods for visualizing disease states and monitoring therapeutic responses.

The synthesis and characterization of (5-acetamidopentyl)carbamoyl]formic acid have also contributed to our understanding of reaction mechanisms and synthetic methodologies. For example, studies on its formation from readily available precursors have provided insights into transition metal-catalyzed reactions and asymmetric synthesis techniques. These insights are not only relevant to the production of this compound but also extend to other areas of organic synthesis where similar transformations are employed.

As research continues to evolve, the potential applications of (5-acetamidopentyl)carbamoyl]formic acid are likely to expand further. Emerging fields such as biocatalysis and green chemistry are driving efforts to develop sustainable synthetic routes that minimize waste and reduce environmental impact. The versatility of this compound makes it an attractive candidate for such initiatives, as it can serve as a platform for developing eco-friendly synthetic strategies.

In conclusion, (5-Acetamidopentyl)carbamoyl]formic acid (CAS No. 2757912-85-7) represents a significant advancement in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features offer numerous opportunities for drug discovery, molecular recognition, and diagnostic applications. As research progresses, this compound is poised to play an increasingly important role in developing innovative solutions across multiple scientific disciplines.